Cas no 2287268-54-4 (2-Amino-2-(3-cyclopropyl-1-bicyclo[1.1.1]pentanyl)acetic acid)

• Product Name: 2-Amino-2-(3-cyclopropyl-1-bicyclo[1.1.1]pentanyl)acetic acid
• CAS No: 2287268-54-4
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6302187
• PubChem ID: 137942508
• Update Time: 2025-10-19

2-Amino-2-(3-cyclopropyl-1-bicyclo[1.1.1]pentanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(3-cyclopropyl-1-bicyclo[1.1.1]pentanyl)acetic acid
• 2287268-54-4
• EN300-6761165
• 2-amino-2-{3-cyclopropylbicyclo[1.1.1]pentan-1-yl}acetic acid

• Inchi： 1S/C10H15NO2/c11-7(8(12)13)10-3-9(4-10,5-10)6-1-2-6/h6-7H,1-5,11H2,(H,12,13)
• InChI Key： OJQAXSFEKGXKNB-UHFFFAOYSA-N
• SMILES： OC(C(C12CC(C3CC3)(C1)C2)N)=O

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-Amino-2-(3-cyclopropyl-1-bicyclo[1.1.1]pentanyl)acetic acid

Introduction to 2-Amino-2-(3-cyclopropyl-1-bicyclo[1.1.1]pentanyl)acetic acid (CAS No: 2287268-54-4)

2-Amino-2-(3-cyclopropyl-1-bicyclo[1.1.1]pentanyl)acetic acid, identified by its CAS number 2287268-54-4, is a complex organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. The molecule features a highly intricate bicyclic backbone, specifically a bicyclo[1.1.1]pentanyl moiety, which is appended with an amino group and a carboxylic acid functionality. This structural complexity not only presents challenges in synthetic chemistry but also opens up diverse possibilities for biological activity and mechanistic exploration.

The bicyclo[1.1.1]pentanyl group is a strained three-membered carbon ring system that is inherently unstable but highly versatile in medicinal chemistry due to its ability to adopt multiple conformations and interact with biological targets in unique ways. The presence of a 3-cyclopropyl substituent further enhances the steric and electronic properties of the molecule, making it an attractive scaffold for drug discovery efforts aimed at modulating enzyme activity or binding to specific protein receptors.

The carboxylic acid and amino groups in 2-Amino-2-(3-cyclopropyl-1-bicyclo[1.1.1]pentanyl)acetic acid provide multiple sites for chemical modification, enabling the synthesis of derivatives with tailored pharmacological properties. These functional groups are commonly utilized in medicinal chemistry to introduce solubility enhancements, improve metabolic stability, or facilitate further derivatization through amide bond formation or salt formation strategies.

In recent years, there has been growing interest in leveraging such complex cyclic structures for the development of novel therapeutic agents. The strained nature of the bicyclo[1.1.1]pentanyl ring system can lead to unique electronic properties and binding interactions with biological targets, which may not be achievable with linear or less constrained molecular architectures. This has prompted researchers to explore synthetic methodologies that allow for the efficient construction of these motifs while maintaining high levels of stereochemical control.

One of the key areas of investigation involving 2-Amino-2-(3-cyclopropyl-1-bicyclo[1.1.1]pentanyl)acetic acid is its potential as a building block for more complex pharmacophores. The combination of the amino group and carboxylic acid functionality makes it an excellent candidate for further derivatization into peptidomimetics or enzyme inhibitors. For instance, the introduction of side chains through amide linkages could mimic natural peptide sequences while offering improved pharmacokinetic profiles.

Recent advances in computational chemistry have also facilitated the study of this compound by allowing researchers to predict its binding modes within biological targets with high precision. Molecular docking studies have suggested that the bicyclo[1.1.1]pentanyl moiety may interact favorably with hydrophobic pockets in proteins, while the charged functional groups could engage in salt bridges or hydrogen bonding interactions, depending on the specific target receptor.

The synthesis of 2-Amino-2-(3-cyclopropyl-1-bicyclo[1.1.1]pentanyl)acetic acid presents significant synthetic challenges due to the strain inherent in the bicyclic system and the need for precise stereocontrol at multiple centers. However, recent reports have demonstrated innovative synthetic strategies that overcome these obstacles, including transition-metal-catalyzed cyclizations and enantioselective hydrogenations that allow for the construction of these complex molecules with high enantiomeric purity.

From a biological perspective, preliminary studies have hinted at potential bioactivity for derivatives of this compound, particularly in the context of enzyme inhibition or modulation of signaling pathways associated with neurological disorders or metabolic diseases. The unique structural features of 2-Amino-2-(3-cyclopropyl-1-bicyclo[1.1.1]pentanyl)acetic acid make it an intriguing candidate for further exploration in drug discovery programs aimed at identifying novel therapeutic agents.

The development of robust synthetic methodologies for this class of compounds is crucial not only for academic research but also for industrial applications where scalable production methods are required for preclinical and clinical studies. Efforts are ongoing to optimize synthetic routes that minimize costs, improve yields, and enhance scalability without compromising on purity or enantiomeric excess.

In conclusion, 2-Amino-2-(3-cyclopropyl-1-bicyclo[1.1.1]pentanyl)acetic acid (CAS No: 2287268-54-4) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmacological entities with potential therapeutic applications. Its unique molecular framework, combined with multiple sites for functionalization, positions it as a valuable scaffold for future drug discovery efforts in medicinal chemistry and bioorganic synthesis.